(S)-7-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

• IUPAC Name: (1S)-7-fluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• InChI: InChI=1S/C9H10FN.ClH/c10-7-3-1-2-6-4-5-8(11)9(6)7;/h1-3,8H,4-5,11H2;1H/t8-;/m0./s1
• InChI Key: GUYSNVAUQOXGKN-QRPNPIFTSA-N
• Canonical SMILES: C1CC2=C(C1N)C(=CC=C2)F.Cl
• Isomeric SMILES: C1CC2=C([C@H]1N)C(=CC=C2)F.Cl
• Molecular Formula: C9H11ClFN
• Molecular Weight: 187.64 g/mol

Description

Hydrochlorides are acid salts resulting from the reaction of hydrochloric acid with an organic base, such as an amine. They are commonly used to improve the water solubility of substances, which can be desirable for substances used in medications.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various methods, including single-crystal X-ray diffraction (SC-XRD) analysis. This method is widely used for determining the structure of organic compounds.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its specific structure and functional groups. For example, amines can undergo a variety of reactions, including alkylation, acylation, and sulfonation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These properties can include solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis and Drug Development

• Protein Tyrosine Kinase Inhibitors : Fluorine substitution on aromatic compounds has been explored for the development of selective inhibitors of protein tyrosine kinases, highlighting the potential of fluoro-substituted compounds in targeted cancer therapies (Thompson et al., 2000).
• Anti-inflammatory Activity : Fluorine-substituted compounds have demonstrated potential anti-inflammatory activity, suggesting a pathway for the development of new anti-inflammatory agents (Sun et al., 2019).
• Synthetic Methodologies : Research into efficient synthetic routes for fluoro-substituted amines, including (S)-7-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride analogs, supports their broader application in pharmaceutical synthesis (Magano et al., 2008).

Analytical and Chemical Research

• Fluorous Electrophilic Scavengers : The use of fluorous electrophilic scavengers in solution-phase synthesis underscores the role of fluorinated compounds in simplifying purification processes in chemical synthesis (Zhang et al., 2003).
• Enantioselective Synthesis : The development of enantioselective synthesis methods for β-fluoro amines demonstrates the importance of fluorinated compounds in accessing pharmacologically relevant molecules with high stereochemical purity (Vara & Johnston, 2016).

Pharmacological Research

• Dopamine Receptor Agonists : Synthesis and characterization of fluoroalkyl-substituted indenes as D2-like dopamine receptor agonists indicate the utility of fluorinated compounds in neuroscience, particularly in the development of therapeutics for neurological disorders (Di Stefano et al., 2005).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, some amines can act as neurotransmitters in the nervous system.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. For example, some hydrochlorides can be corrosive and toxic if inhaled.